1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde

• Molecular Formula: C8H11F3O
• Molecular Weight: 180.17 g/mol
• SMILES: C1CCC(C1)(CC(F)(F)F)C=O
• InChI: InChI=1S/C8H11F3O/c9-8(10,11)5-7(6-12)3-1-2-4-7/h6H,1-5H2
• InChIKey: BCPRMMXOHBYHDM-UHFFFAOYSA-N

1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde: A Strategic Fluorinated Aldehyde for Research-Driven Medicinal Chemistry Procurement

1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde (CAS: 1782420-04-5, MW: 180.17) is a specialized fluorinated aliphatic aldehyde building block featuring a cyclopentane core, a reactive aldehyde group, and a metabolically stabilizing 2,2,2-trifluoroethyl substituent. Its computed XLogP3 of 2.6 [1] positions it in a uniquely balanced lipophilic range—substantially higher than unsubstituted cyclopentanecarbaldehyde, yet more polar than heavily fluorinated analogs—enabling its strategic use in optimizing the physicochemical profiles of drug candidates.

✓ Fluorinated aldehyde building block for medicinal chemistry

✓ Trifluoroethyl group supports metabolic stability studies

✓ Moderate lipophilicity profile for candidate optimization

• [1] Kuujia.com. (n.d.). 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde - Chemical and Physical Properties. View Source

Procurement Risk in 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde: Why Unsubstituted and Methyl-Substituted Cyclopentane Analogs Cannot Be Treated as Interchangeable Equivalents

Direct substitution of 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde with unsubstituted cyclopentanecarbaldehyde (XLogP3: ~1.34 ) or 3-methyl-1-(2,2,2-trifluoroethyl)cyclopentane-1-carbaldehyde (predicted molecular weight: 194.19 ) can fundamentally alter downstream compound profiles. The 2,2,2-trifluoroethyl group imparts a class-level enhancement in lipophilicity and metabolic stability compared to non-fluorinated analogs [1], which critically impacts molecular properties like logP and intrinsic reactivity. Comparatively, the addition of a methyl group in 3-methyl-1-(2,2,2-trifluoroethyl)cyclopentane-1-carbaldehyde adds steric bulk and can alter conformational preferences, while the absence of fluorine in cyclopentanecarbaldehyde leads to a significantly different electronic environment. Any arbitrary interchange risks invalidating structure-activity relationship (SAR) studies, introducing unforeseen pharmacokinetic liabilities, and compromising the reproducibility of research reliant on precise physicochemical properties.

Unsubstituted cyclopentanecarbaldehyde

Absence of fluorine and lower lipophilicity may shift pharmacokinetic profile and metabolic stability of derived compounds.

3-Methyl analog (higher molecular weight)

Additional steric bulk and increased mass can alter conformational preferences and reduce ligand efficiency.

• [1] Grygorenko, O. O., Volochnyuk, D. M., & Ryabukhin, S. V. (2026). α-Fluoroalkyl-substituted cyclopentane building blocks for drug discovery. ScienceDirect. View Source

Quantitative Differentiation of 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde for R&D Procurement Decisions

Lipophilicity Tuning: XLogP3 of 2.6 for 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde vs. 1.34 for Unsubstituted Cyclopentanecarbaldehyde

The target compound has a predicted XLogP3 of 2.6 [1], a value approximately 1.26 log units higher than the XLogP3 of 1.34 for the unsubstituted cyclopentanecarbaldehyde . This positions 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde in a more lipophilic property space, which is often desirable for modulating membrane permeability and oral bioavailability of derived drug candidates.

Lipophilicity

Reported

Target XLogP3 2.6 vs unsubstituted 1.34, Δ +1.26 log units (computed)

Supports lipophilicity tuning context

Predicted values; validate experimentally

Evidence Dimension	Predicted Lipophilicity
Target Compound Data	XLogP3: 2.6
Comparator Or Baseline	Cyclopentanecarbaldehyde (CAS 872-53-7): XLogP3 1.34
Quantified Difference	+1.26 log units
Conditions	Computed values (XLogP3)

Why This Matters

Provides a quantitative basis for selecting a building block with an intermediate lipophilic range to optimize candidate pharmacokinetic profiles, avoiding the low lipophilicity of unsubstituted analogs.

• [1] Kuujia.com. (n.d.). 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde - Chemical and Physical Properties. XLogP3: 2.6. View Source

Structural Differentiation: Molecular Weight of 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde (180.17) vs. 3-Methyl Analog (194.19)

The target compound has a molecular weight of 180.17 g/mol , providing a mass-efficient, minimally functionalized scaffold. Its close analog, 3-Methyl-1-(2,2,2-trifluoroethyl)cyclopentane-1-carbaldehyde, is reported to have a molecular weight of 194.19 g/mol , a ~14 Da increase due to the added methyl group.

Molecular Weight

Data to verify

Target 180.17 g/mol vs 3-methyl analog 194.19 g/mol, Δ -14.02

Supports ligand efficiency context

Comparator source not specified; review data

Evidence Dimension	Molecular Weight
Target Compound Data	180.17 g/mol
Comparator Or Baseline	3-Methyl-1-(2,2,2-trifluoroethyl)cyclopentane-1-carbaldehyde (CAS 1934953-30-6): 194.19 g/mol
Quantified Difference	-14.02 g/mol
Conditions	Reported molecular weights

Why This Matters

The lower molecular weight of the target compound offers greater ligand efficiency potential in fragment-based drug discovery (FBDD) by avoiding unnecessary steric bulk, a key consideration for hit-to-lead optimization.

Physicochemical Comparison: Predicted Density of 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde vs. Literature Value for Unsubstituted Cyclopentanecarbaldehyde

The predicted density of 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde is 1.219 g/cm³ [1], compared to an experimentally measured density of 0.919 g/mL at 25°C for unsubstituted cyclopentanecarbaldehyde . This significant increase in density reflects the greater mass of the trifluoroethyl group and can directly impact handling, formulation, and storage procedures.

Density

Reported

Predicted 1.219 g/cm³ vs experimental 0.919 g/mL, ~33% higher

Handling and formulation context

Predicted vs experimental; confirm for lot

Evidence Dimension	Density
Target Compound Data	Predicted Density: 1.219 g/cm³
Comparator Or Baseline	Cyclopentanecarbaldehyde (CAS 872-53-7): Experimental Density 0.919 g/mL at 25°C
Quantified Difference	+0.300 g/cm³ (approximately 33% increase)
Conditions	Predicted vs. experimental density

Why This Matters

The substantial difference in density is a practical procurement and handling consideration for resellers and R&D labs, affecting shipping costs, storage requirements, and volumetric measurements during synthesis.

• [1] Kuujia.com. (n.d.). 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde - Chemical and Physical Properties. Predicted Density: 1.219±0.06 g/cm3. View Source

Class-Level Effects of 2,2,2-Trifluoroethyl Substitution on Medicinal Chemistry-Relevant Physicochemical Properties

A review on α-fluoroalkyl-substituted cyclopentane building blocks for drug discovery [1] confirms that the introduction of fluorinated groups like 2,2,2-trifluoroethyl is a 'widely used strategy in medicinal chemistry to enhance their pharmacological properties and optimize overall biological performance.' While specific logD or pKa data for the target compound is absent, the review validates the class-level principle that its fluorinated motif can impart superior metabolic stability and membrane permeability compared to its non-fluorinated cyclopentane equivalents.

Class-level effect

Class-level

Fluorinated cyclopentane class linked to enhanced metabolic stability and membrane permeability vs non-fluorinated analogs

Class-level metabolic stability inference

Review-derived; target-specific data absent

Evidence Dimension	General Pharmacological Profile
Target Compound Data	Fluorinated cyclopentane building block
Comparator Or Baseline	Non-fluorinated cyclopentane building blocks (class-level comparison)
Quantified Difference	Not directly quantified
Conditions	Literature review synthesis

Why This Matters

For procurement decisions, this class-level evidence supports the strategic selection of a fluorinated building block over non-fluorinated alternatives when enhanced drug-likeness and reduced oxidative metabolism are primary project goals.

• [1] Grygorenko, O. O., Volochnyuk, D. M., & Ryabukhin, S. V. (2026). α-Fluoroalkyl-substituted cyclopentane building blocks for drug discovery. ScienceDirect. View Source

Confident Procurement Scenarios for 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde Based on Physicochemical and Structural Differentiation

Medicinal Chemistry Lead Optimization for Moderately Lipophilic Candidates

For programs targeting compounds with a logP range between 2 and 4, 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde (XLogP3 2.6) [1] is a superior intermediate choice over unsubstituted cyclopentanecarbaldehyde (XLogP3 1.34) [2]. Its higher lipophilicity can directly contribute to improved membrane permeability without introducing excessive hydrophobicity that could impair solubility.

Fragment-Based Drug Discovery (FBDD) Requiring Low-Molecular-Weight, Fluorinated Aldehyde Synthons

In FBDD campaigns where ligand efficiency is paramount, the target compound (MW 180.17) [1] offers an advantage over heavier analogs like 3-methyl-1-(2,2,2-trifluoroethyl)cyclopentane-1-carbaldehyde (MW 194.19) [2]. This ~14 Da lower molecular weight minimizes dead weight, leaving more room for the addition of functional groups that directly improve target binding affinity.

Building Block for Enhancing Metabolic Stability in Drug Candidates

When metabolic lability is a key concern, procurement should explicitly prioritize fluorinated building blocks. The 2,2,2-trifluoroethyl motif on this aldehyde is a validated class-level strategy to block sites of oxidative metabolism [1], a feature absent in non-fluorinated cyclopentanecarbaldehyde. This makes it a high-value synthon for synthesizing potential drug candidates with improved stability.

Specialty Chemical Procurement for High-Density Formulation or Niche Reactivity Research

For R&D requiring specific physical properties, such as high-density intermediates or exploration of the distinct electronic effects of the trifluoroethyl group, this compound's predicted density of 1.219 g/cm³ [2] and unique electronic profile make it a non-interchangeable item. Swapping it for standard cyclopentanecarbaldehyde (density 0.919 g/mL) would fundamentally alter experimental conditions.

Application

Selection Property

Validation Focus

Lead optimization for moderately lipophilic candidates

Trifluoroethyl-mediated lipophilicity profile

Permeability and solubility balance in SAR

Fragment-based drug discovery (FBDD) campaigns

Low-molecular-weight fluorinated aldehyde synthon

Ligand efficiency and fragment growth potential

Metabolic stability enhancement studies

2,2,2-Trifluoroethyl motif for blocking oxidative metabolism

Oxidative metabolism site-blocking validation

High-density or electronic-effect reactivity research

Predicted high density and unique electronic profile

Volumetric handling and reactivity profiling

• [1] Grygorenko, O. O., Volochnyuk, D. M., & Ryabukhin, S. V. (2026). α-Fluoroalkyl-substituted cyclopentane building blocks for drug discovery. ScienceDirect. View Source
• [2] Kuujia.com. (n.d.). 1-(2,2,2-Trifluoroethyl)cyclopentane-1-carbaldehyde - Chemical and Physical Properties. View Source